Cas no 1242140-64-2 (2-Amino-5-bromo-1h-indole-3-carbonitrile)

• Product Name: 2-Amino-5-bromo-1h-indole-3-carbonitrile
• CAS No: 1242140-64-2
• MF: C₉H₆BrN₃
• MW: 236.068040370941
• CID: 4668245
• PubChem ID: 83824391
• Update Time: 2024-11-02

2-Amino-5-bromo-1h-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-bromo-1h-indole-3-carbonitrile
• 1H-Indole-3-carbonitrile,2-amino-5-bromo-
• D76210
• AKOS023567179
• 1H-Indole-3-carbonitrile, 2-amino-5-bromo-
• SCHEMBL23885655
• 1242140-64-2
• DB-180864
• CS-16628
• CS-0101669
• 2-Amino-5-bromo-1h-indole-3-carbonitrile

• Inchi： 1S/C9H6BrN3/c10-5-1-2-8-6(3-5)7(4-11)9(12)13-8/h1-3,13H,12H2
• InChI Key： PKYLRPXWQDXODJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C#N)=C(N)N2

Computed Properties

• Exact Mass: 234.97451g/mol
• Monoisotopic Mass: 234.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65.6

Experimental Properties

• Density: 1.81±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 290-292 ºC
• Solubility: Very slightly soluble (0.2 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles